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Compound of Interest

Compound Name: 1,3-Dibromonaphthalene

Cat. No.: B1599896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dibromonaphthalene is a halogenated polycyclic aromatic hydrocarbon that serves as a

crucial intermediate in organic synthesis. Its unique substitution pattern makes it a valuable

building block for the synthesis of more complex molecules, including those with applications in

materials science and pharmaceutical development. Understanding the physical properties of

this compound is paramount for its effective use in a laboratory setting, from designing reaction

conditions to ensuring its purity and proper handling. This guide provides a comprehensive

overview of the key physical characteristics of 1,3-Dibromonaphthalene, supported by

experimental methodologies and spectroscopic data.

Core Physical Properties
The fundamental physical properties of 1,3-Dibromonaphthalene are summarized in the table

below. These values are critical for predicting the behavior of the compound in various

experimental setups.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1599896?utm_src=pdf-interest
https://www.benchchem.com/product/b1599896?utm_src=pdf-body
https://www.benchchem.com/product/b1599896?utm_src=pdf-body
https://www.benchchem.com/product/b1599896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₀H₆Br₂
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 285.96 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 52358-73-3
--INVALID-LINK--, --INVALID-

LINK--

Melting Point 63-64 °C --INVALID-LINK--

Boiling Point 334.30 °C --INVALID-LINK--

Density (estimated) 1.82 g/cm³ --INVALID-LINK--

Appearance

Colorless oil that solidifies

upon freezing; can also appear

as a dark brown solid

--INVALID-LINK--, --INVALID-

LINK--

Solubility

Insoluble in water. Soluble in

many organic solvents such as

ethers and chlorinated

solvents.

--INVALID-LINK--

Experimental Determination of Physical Properties
Accurate determination of physical properties such as melting and boiling points is fundamental

to verifying the identity and purity of a compound. The following sections detail the standard

experimental protocols for these measurements.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from the solid to the liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

presence of impurities typically depresses the melting point and broadens the range. A

common and reliable method for determining the melting point is the capillary tube method.

Experimental Protocol: Capillary Tube Method
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Sample Preparation: A small amount of the dry, crystalline 1,3-Dibromonaphthalene is

finely powdered.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered sample

to pack a small amount (2-3 mm in height) into the sealed end.

Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus, such as a

Mel-Temp or a Thiele tube.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last crystal

melts is recorded as the end of the melting range.

Sample Preparation Measurement

Dry Crystalline Sample Powder the Sample Load Capillary Tube Place in Apparatus Heat Slowly (1-2°C/min) Observe Melting Record Temperature Range

Click to download full resolution via product page

Figure 1: Workflow for Melting Point Determination.

Boiling Point Determination
For solids with a relatively low boiling point, or for instances where distillation is not feasible,

the boiling point can be determined using a micro-method with a Thiele tube.

Experimental Protocol: Micro Boiling Point Determination

Sample Preparation: A small amount of 1,3-Dibromonaphthalene is placed in a small test

tube or a Durham tube.
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Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the

sample.

Apparatus Assembly: The test tube is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point liquid, such as mineral oil.

Heating: The Thiele tube is gently heated, causing the air trapped in the capillary tube to

expand and exit as a stream of bubbles.

Observation and Recording: The heating is stopped once a steady stream of bubbles is

observed. As the apparatus cools, the vapor pressure inside the capillary tube will decrease.

The temperature at which the liquid is drawn back into the capillary tube is the boiling point

of the sample.

Apparatus Setup Heating & Observation Cooling & Recording

Sample in Test Tube Invert Sealed Capillary Assemble in Thiele Tube Gently Heat Observe Bubble Stream Stop Heating Allow to Cool Liquid Enters Capillary Record Temperature

Click to download full resolution via product page

Figure 2: Workflow for Micro Boiling Point Determination.

Spectroscopic Data
Spectroscopic analysis is indispensable for the structural elucidation and confirmation of 1,3-
Dibromonaphthalene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.

¹H NMR (400 MHz, CD₂Cl₂):

δ 8.20 (d, J = 8.3 Hz, 1H, H-8)
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δ 8.02 (d, J = 1.9 Hz, 1H, H-4)

δ 7.91 (d, J = 1.9 Hz, 1H, H-2)

δ 7.79 (dd, J = 8.2, 1.5 Hz, 1H, H-5)

δ 7.66 - 7.56 (m, 2H, H-6,7)[1]

¹³C NMR (101 MHz, CD₂Cl₂):

δ 135.7 (C-4a)

δ 133.1 (C-2)

δ 131.2 (C-8a)

δ 130.6 (C-4)

δ 128.4 (C-7)

δ 128.4 (C-6)

δ 128.1 (C-5)

δ 127.6 (C-8)

δ 123.9 (C-1)

δ 119.3 (C-3)[1]

Infrared (IR) and Mass Spectrometry (MS)
While comprehensive, publicly available experimental IR and Mass Spectra for 1,3-
Dibromonaphthalene are not readily found in the searched literature, the expected spectral

features can be inferred. The IR spectrum would show characteristic C-H stretching and

bending vibrations for the aromatic ring, as well as C-Br stretching frequencies. The mass

spectrum would be expected to show a prominent molecular ion peak (M+) and a characteristic

isotopic pattern due to the presence of two bromine atoms.
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Synthesis Overview
1,3-Dibromonaphthalene is commonly synthesized via the dehydrobromination of a

tetrabromonaphthalene precursor. One established method involves the photobromination of

naphthalene to yield α,2β,3α,4β-tetrabromo-1,2,3,4-tetrahydronaphthalene, which is then

dehydrobrominated to form 1,3-dibromonaphthalene in high yield.[2][3] Another reported

synthesis involves the reaction of 1,2,3,4-tetrabromo-1,2,3,4-tetrahydronaphthalene with

potassium tert-butoxide in tetrahydrofuran.[1]

Conclusion
The physical properties of 1,3-Dibromonaphthalene presented in this guide provide a solid

foundation for its application in research and development. The methodologies for determining

its melting and boiling points are standard, reliable techniques that also serve as indicators of

purity. The provided NMR data is crucial for the unambiguous identification of this compound.

This comprehensive understanding of its physical characteristics is essential for any scientist

working with this versatile synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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